2-(1-Cyclopentylpiperidin-4-yloxy)-5-(4-cyanophenyl)pyridine

• CAS No.: 832734-59-5
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 4-[6-(1-cyclopentylpiperidin-4-yl)oxypyridin-3-yl]benzonitrile
• InChI: InChI=1S/C22H25N3O/c23-15-17-5-7-18(8-6-17)19-9-10-22(24-16-19)26-21-11-13-25(14-12-21)20-3-1-2-4-20/h5-10,16,20-21H,1-4,11-14H2
• InChI Key: GCUFFFZVZBAEGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)OC3=NC=C(C=C3)C4=CC=C(C=C4)C#N

Description

2-(1-Cyclopentylpiperidin-4-yloxy)-5-(4-cyanophenyl)pyridine is a useful research compound. Its molecular formula is C22H25N3O and its molecular weight is 347.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60% sodium hydride (13 mg) and 1-cyclopentyl-4-hydroxypiperidine (60 mg) were added to a DMF solution (3 ml) of 2-fluoro-5-[4-cyanophenyl]pyridine (56 mg), and stirred at 130° C. for 7 hours. The reaction mixture was cooled to room temperature, and water was added thereto and extracted with ethyl acetate. The organic layer was washed with saturated saline solution, dried with anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified through silica gel column chromatography (C-300, chloroform:methanol=9:1) to obtain the entitled compound.